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Compound of Interest

1,3-Bis(bromomethyl)-2-tert-
Compound Name:

butylbenzene
CAS No.: 90625-77-7
Cat. No.: B14346277

Get Quote

Executive Summary: The CAS Number Paradox

The specific chemical structure 1,3-Bis(bromomethyl)-2-tert-butylbenzene represents a
highly sterically crowded molecule. While its precursor is known, the bis-brominated derivative
is not a standard commercial reagent and lacks a widely established CAS number in public
chemical inventories (e.g., PubChem, common catalogs).

Research professionals frequently confuse this structure with its 5-tert-butyl isomer, a
fundamental building block in supramolecular chemistry.

Critical CAS Registry Data
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Structure )
Compound Name o CAS Number Commercial Status
Description
1,3- tert-Butyl group at
Bis(bromomethyl)-5- pos. 5 (meta to both 64726-28-9 Widely Available

tert-butylbenzene

CH2Br)

1,3-

tert-Butyl group at

Not Assigned / Theoretical / Synthetic

Bis(bromomethyl)-2- pos. 2 (between both

Research Only Challenge
tert-butylbenzene CHzBr)
Precursor (Methyl
2-tert-Butyl-1,3- ) ]
] groups instead of 1985-64-4 Available
dimethylbenzene
Bromomethyl)
2-Bromo-1,3-
) Bromo group at pos. 2 ]
bis(bromomethyl)benz 25006-88-6 Available

(often confused)
ene

Analyst Note: If your intent is to synthesize Calixarenes or Macrocycles, you almost certainly
require the 5-tert-butyl isomer (CAS 64726-28-9). The 2-tert-butyl isomer is subject to extreme
steric strain (the "Molecular Gear" effect), making the introduction of bulky bromine atoms at the

benzylic positions synthetically difficult and chemically unstable.

Technical Analysis: The Steric "Gear Effect"

The synthesis of 1,3-bis(bromomethyl)-2-tert-butylbenzene is governed by severe steric
interactions.

e The Precursor: 2-tert-Butyl-1,3-dimethylbenzene (CAS 1985-64-4) exists because the methyl
groups are small enough to adopt a conformation that minimizes clash with the central tert-
butyl group. This is often described as a "molecular gear" system where rotation is restricted.
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e The Bromination Challenge: Radical bromination (Wohl-Ziegler reaction) replaces a
hydrogen atom (Van der Waals radius ~1.2 A) with a bromine atom (~1.85 A).

e Mechanism of Failure: In the 2-isomer, the tert-butyl group forces the adjacent benzylic
carbons out of plane. Adding bromine atoms creates a massive Van der Waals overlap. The
transition state for radical abstraction is energetically prohibitive, often leading to:

o No reaction (recovery of starting material).
o Rearrangement (migration of the tert-butyl group).

o Ring bromination instead of benzylic bromination.

Visualizing the Steric Pathway
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Figure 1: Divergent synthetic outcomes based on tert-butyl positioning. The 2-position creates
a kinetic dead-end due to steric crowding.

Synthetic Protocol: 1,3-Bis(bromomethyl)-5-tert-

butylbenzene

Given the high probability that the 5-isomer (CAS 64726-28-9) is the actual target for functional
applications, the following protocol is the industry standard for its synthesis. This method uses
N-Bromosuccinimide (NBS) and is self-validating via colorimetric change (succinimide
precipitation).

Materials Required
e Substrate: 5-tert-Butyl-m-xylene (CAS 98-19-1)[1]
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Brominating Agent: N-Bromosuccinimide (NBS) (Recrystallized)
Initiator: Benzoyl Peroxide (BPO) or AIBN

Solvent: CCla (classic) or Benzene/Trifluorotoluene (greener alternatives)

Step-by-Step Methodology

Preparation: In a dry round-bottom flask equipped with a reflux condenser and drying tube,
dissolve 5-tert-butyl-m-xylene (10 mmol) in dry CCla (50 mL).

Addition: Add NBS (22 mmol, 2.2 eq). Ensure NBS is finely powdered to maximize surface
area.

Initiation: Add a catalytic amount of Benzoyl Peroxide (0.5 mmol).

Reaction: Heat the mixture to reflux (77°C) utilizing a tungsten lamp (500W) for
photochemical initiation if available, or standard heating mantle.

o Checkpoint: The reaction is proceeding if the dense, yellow NBS solid floating at the
bottom converts to a light, floating white solid (Succinimide).

Monitoring: Monitor by TLC (Hexane/EtOAc 9:1). The starting material spot should
disappear, replaced by the mono-bromide (intermediate) and then the bis-bromide (product).

Workup:

o Cool to 0°C to precipitate all succinimide.

o Filter off the solid succinimide.

o Evaporate the solvent under reduced pressure.

Purification: Recrystallize the crude solid from Hexane/Ethanol.
o Expected Yield: 60-75%

o Appearance: White crystalline solid.
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o Melting Point: 104-106°C.

Applications in Supramolecular Chemistry

The 1,3-bis(bromomethyl)-5-tert-butylbenzene isomer is the "workhorse" for constructing
Calixarenes and Cyclophanes.

e Macrocyclization: Reacting this dibromide with dithiols or diamines under high-dilution
conditions yields macrocycles.

» Calixarene Modification: It is used to "cap" the lower rim of calixarenes, locking them into
specific conformations (e.g., cone vs. 1,3-alternate).

Comparison of Isomer Utility:

5-tert-Butyl Isomer 2-tert-Butyl Isomer
Feature .
(Standard) (Theoretical)
o High (Benzylic positions Low (Benzylic positions
Reactivity )
exposed) shielded)
Conformation Flexible Rigid / Distorted
Primary Use Macrocycle Synthesis, Ligands  Theoretical Steric Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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